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Compound of Interest

Compound Name: Ethyl 8-bromo-8-nonenoate

CAS No.: 485320-26-1

Cat. No.: B1323574

Get Quote

Ethyl 8-bromo-8-nonenoate is not merely a generic halogenated ester; it is a specialized vinyl

bromide "warhead" used in complex organic synthesis. Unlike its saturated counterpart (Ethyl

8-bromooctanoate), this molecule possesses a terminal C(Br)=CH₂ moiety.

The "Why" of Analysis: In drug development, particularly for complex macrolides like Eribulin

(Halaven), this vinyl bromide functionality serves as the electrophilic partner in Nozaki-Hiyama-

Kishi (NHK) coupling. This nickel/chromium-mediated reaction is highly sensitive to steric

hindrance and electronic deactivation. Therefore, the purity of the vinyl bromide geometry is the

singular most critical quality attribute (CQA). Even 0.5% of the regioisomer (linear vinyl

bromide) can poison the catalytic cycle or yield inseparable isomeric impurities in the final drug

substance.

Synthesis & Impurity Origins
Understanding the synthesis is a prerequisite for defining the impurity profile. The most

common route involves the hydrobromination of Ethyl 8-nonynoate (alkyne precursor).

Target Molecule: Ethyl 8-bromo-8-nonenoate (Markovnikov addition product).
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Critical Impurity A (Regioisomer): Ethyl 9-bromo-8-nonenoate (Anti-Markovnikov linear vinyl

bromide).

Critical Impurity B (Over-reaction): Ethyl 8,8-dibromononanoate (from excess HBr).

Critical Impurity C (Hydrolysis): 8-bromo-8-nonenoic acid (Acidic degradation).

Part 2: Analytical Methodologies (The "How-To")
The following protocols are designed to be self-validating. The combination of GC-MS (for

volatile organic impurities) and ¹H-NMR (for structural authentication) provides a robust release

testing strategy.

Primary Purity Assay: GC-FID/MS
Gas Chromatography is preferred over HPLC due to the molecule's volatility and lack of strong

UV chromophores beyond the ester/vinyl groups.

Protocol Parameters:

Instrument: Agilent 7890B / 5977B MSD (or equivalent).

Column: DB-624 or ZB-624 (30m x 0.25mm, 1.4µm film). Rationale: The thick film

cyanopropylphenyl phase separates positional isomers (8-bromo vs 9-bromo) better than

standard non-polar DB-5 columns.

Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

Inlet: Split 50:1 @ 250°C.

Oven Program:

Hold 60°C for 2 min (Solvent vent).

Ramp 10°C/min to 180°C (Elution of isomers).

Ramp 25°C/min to 260°C (Bake out).

Detection: FID @ 280°C (Quantitation) / MS (Identification).
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Data Interpretation (Self-Validation):

Retention Time
(Rel)

Component
Mass Spec
Signature (m/z)

Limit

0.85
Ethyl 8-nonynoate
(SM)

182 [M]+, 137 [M-
OEt]

< 1.0%

1.00
Ethyl 8-bromo-8-

nonenoate

274/276 (1:1), 195 [M-

Br]
> 97.0%

1.05
Ethyl 9-bromo-8-

nonenoate

274/276, Different

fragmentation ratio
< 0.5%

| 1.20 | Ethyl 8,8-dibromononanoate | 354/356/358 (1:2:1) | < 0.2% |[1][2][3][4]

Structural Identity: ¹H-NMR (400 MHz, CDCl₃)
NMR is the only definitive method to confirm the gem-vinyl bromide structure versus the linear

isomer.

Diagnostic Signals:

Vinyl Protons (Target): The C(Br)=CH₂ protons appear as two distinct multiplets (due to

geminal coupling and allylic coupling) typically between δ 5.40 – 5.65 ppm.

Validation Check: If you see a triplet or doublet of doublets around δ 6.0 – 6.4 ppm, this

indicates the linear isomer (-CH=CH-Br), signaling a failed batch.

Integration Ratio: The integral of the vinyl protons (2H) must match the ethyl ester quartet

(2H) at δ 4.12 ppm with a variance of < 2%.

Part 3: Visualization of Workflows
Diagram 1: Impurity Genesis & Control Strategy
This diagram maps the chemical origin of impurities to the specific analytical technique required

to detect them.
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Caption: Chemical genesis of critical impurities and the specific analytical gatekeepers (GC-MS

vs NMR) required for their detection.

Diagram 2: Analytical Decision Tree
A logic flow for Quality Control (QC) release.
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Caption: Step-by-step QC decision matrix ensuring both chemical purity and structural integrity

before batch release.

Part 4: Handling & Stability (The "Hidden" Variables)
Vinyl bromides possess a labile C-Br bond that is susceptible to photolytic cleavage and radical

polymerization.

Light Sensitivity: The C-Br bond can undergo homolysis under UV/Vis light, generating

radicals that lead to polymerization or debromination.

Protocol: All analytical solutions must be prepared in amber glassware.

Hydrolytic Instability: The ethyl ester is stable, but traces of acid (from HBr synthesis) can

catalyze hydrolysis.

Storage: Store under Argon/Nitrogen at -20°C. Add activated molecular sieves to the

storage vial if water content > 0.1% (Karl Fischer).

Stabilization: For long-term storage, 50-100 ppm of BHT (Butylated hydroxytoluene) or

MEHQ is recommended to prevent radical polymerization of the vinyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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